Cas no 2580182-81-4 (5-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methyl-2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-4-carboxylic acid)

• Product Name: 5-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methyl-2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-4-carboxylic acid
• CAS No: 2580182-81-4
• MF: C₂₃H₂₁N₃O₄
• MW: 403.430545568466
• CID: 5671946
• PubChem ID: 165889407
• Update Time: 2025-10-28

5-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methyl-2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580182-81-4
• EN300-26950880
• 5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxylic acid
• 5-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methyl-2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-4-carboxylic acid

• Inchi： 1S/C23H21N3O4/c1-25-12-18-20(24-25)10-11-26(21(18)22(27)28)23(29)30-13-19-16-8-4-2-6-14(16)15-7-3-5-9-17(15)19/h2-9,12,19,21H,10-11,13H2,1H3,(H,27,28)
• InChI Key： LBMYQOHDCZSGNF-UHFFFAOYSA-N
• SMILES： O(C(N1CCC2C(=CN(C)N=2)C1C(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 403.15320616g/mol
• Monoisotopic Mass: 403.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.7Ų

Additional information on 5-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methyl-2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-4-carboxylic acid

5-{(9H-Fluoren-9-yl)methoxycarbonyl}-2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2580182-81-4, known as 5-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure and potential applications in advanced materials and drug delivery systems. The fluorenylmethoxycarbonyl (Fmoc) group attached to the pyrazolo[4,3-c]pyridine ring introduces unique electronic and steric properties that make it a valuable building block in modern chemical synthesis.

Recent studies have highlighted the importance of pyrazolo[4,3-c]pyridine derivatives in the development of novel materials with tailored electronic properties. The presence of the Fmoc group in this compound has been shown to enhance its stability under various reaction conditions while maintaining its reactivity. This makes it an ideal candidate for use in peptide synthesis and other sensitive chemical reactions where precise control over functional groups is essential.

The synthesis of this compound involves a multi-step process that includes the preparation of the fluorenylmethoxycarbonyl reagent and its subsequent coupling with the pyrazolo[4,3-c]pyridine derivative. Researchers have optimized these steps to achieve high yields and purity levels. The methyl group at position 2 of the pyrazolo[4,3-c]pyridine ring plays a crucial role in modulating the electronic properties of the molecule, making it suitable for applications in optoelectronic devices.

In terms of applications, this compound has been explored for its potential in drug delivery systems. The carboxylic acid group at position 4 provides a versatile site for further functionalization, enabling the attachment of targeting ligands or other bioactive molecules. Recent research has demonstrated that this compound can serve as a platform for developing targeted drug delivery systems with improved pharmacokinetics and reduced side effects.

The structural complexity of this compound also makes it a valuable tool in studying supramolecular chemistry. The Fmoc group has been shown to participate in non-covalent interactions such as hydrogen bonding and π–π stacking, which are critical for self-assembling structures. These properties have led to investigations into its use in constructing nanostructured materials with applications in sensing and catalysis.

Furthermore, the integration of this compound into polymer matrices has been explored to create advanced materials with enhanced mechanical and thermal properties. The pyrazolo[4,3-c]pyridine core contributes to the rigidity and aromaticity of the polymer backbone while the Fmoc group provides additional functionality. These findings underscore its potential as a key component in next-generation polymer-based technologies.

In conclusion, 5-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxylic acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in organic synthesis and materials science.